1,2,2-Trichloro-1-(4-chlorophenyl)ethene

• IUPAC Name: 1-chloro-4-(1,2,2-trichloroethenyl)benzene
• InChI: InChI=1S/C8H4Cl4/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4H
• InChI Key: KQRVRRKQNVBFMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=C(Cl)Cl)Cl)Cl
• Molecular Formula: C8H4Cl4
• Molecular Weight: 241.9 g/mol

Description

1,2,2-Trichloro-1-(4-chlorophenyl)ethene, also known as TCE, is a highly toxic chemical compound that has been widely used in industrial and commercial applications. TCE is a colorless liquid with a sweet odor and is highly volatile, making it easy to inhale or absorb through the skin. Due to its toxic nature, TCE has been identified as a hazardous air pollutant and a potential carcinogen by the Environmental Protection Agency (EPA).

Scientific Research Applications

Biodegradation and Environmental Impact

1,2,2-Trichloro-1-(4-chlorophenyl)ethene, a derivative and metabolite of DDT, has been studied for its environmental impact and biodegradation processes. Research demonstrates that fungi such as Phanerochaete chrysosporium can degrade DDE, a similar compound, indicating potential bioremediation applications (Bumpus, Powers, & Sun, 1993). Additionally, studies on 1-chloro-2,2-bis(4-chlorophenyl)ethene, another related compound, in the environment of the Pearl River Delta, South China, highlight its persistence and possible ecological risks (Guo et al., 2009).

Metabolic Pathways

Research has delved into the metabolism of related compounds like DDT, DDD, and DDE in various species, providing insights into the metabolic pathways and transformation products of these chemicals. For instance, studies have shown that DDT and its metabolites are processed into different compounds in organisms like mice and hamsters, which has implications for understanding the metabolism of 1,2,2-Trichloro-1-(4-chlorophenyl)ethene as well (Gold & Brunk, 1982), (Gold & Brunk, 1983).

Chemical Synthesis and Reactions

Studies on the synthesis and reactions of compounds structurally similar to 1,2,2-Trichloro-1-(4-chlorophenyl)ethene have been conducted. This includes research on the formation of 1,2-dioxanes using manganese compounds, which can have implications for synthetic applications involving chlorinated ethenes (Nishino et al., 1991).

Biodegradation of Chlorinated Ethenes

The biodegradation of chlorinated ethenes, a category that includes 1,2,2-Trichloro-1-(4-chlorophenyl)ethene, is a significant area of research. Studies have focused on the degradation of these compounds under various conditions, providing insights into potential environmental remediation strategies (Fogel, Taddeo, & Fogel, 1986), (Pant & Pant, 2010).

Remediation and Treatment Technologies

Research has also explored various treatment technologies for chlorinated ethenes, including innovative methods like heat-activated persulfate oxidation and bioaugmentation strategies. These studies provide a framework for addressing contamination issues related to chlorinated compounds like 1,2,2-Trichloro-1-(4-chlorophenyl)ethene (Waldemer et al., 2007), (Major et al., 2002).